Sulfuric acid;ZINC

• Key on ui mechanism of action: Zinc inhibits cAMP-induced, chloride-dependent fluid secretion by inhibiting basolateral potassium (K) channels, in in-vitro studies with rat ileum. This study has also shown the specificity of Zn to cAMP-activated K channels, because zinc did not block the calcium (Ca)-mediated K channels. As this study was not performed in Zn-deficient animals, it provides evidence that Zn is probably effective in the absence of Zn deficiency. Zinc also improves the absorption of water and electrolytes, improves regeneration of the intestinal epithelium, increases the levels of brush border enzymes, and enhances the immune response, allowing for a better clearance of the pathogens.
• CAS No.: 7733-02-0
• Molecular Formula: H2O4SZn
• Molecular Weight: 163.5 g/mol
• IUPAC Name: sulfuric acid;zinc
• InChI: InChI=1S/H2O4S.Zn/c1-5(2,3)4;/h(H2,1,2,3,4)
• InChI Key: WQSRXNAKUYIVET-UHFFFAOYSA-N
• Canonical SMILES: OS(=O)(=O)O.[Zn]
• Color/Form: Colorless, orthorhombic crystals
• density: 1.96 at 68 °F (USCG, 1999) - Denser than water; will sink; 3.8 g/cu cm; 3.8 g/cm³
• melting_point: 212 °F (USCG, 1999); 680 °C (decomposes)
• Other CAS No.: 7733-02-0; 68813-94-5; 7446-20-0
• physical_description: Anhydrous zinc sulfate is a colorless crystalline solid. Zinc sulfate is also obtained as a hexahydrate, ZnSO4.6H2O, and as a heptahydrate ZnSO4.7H2O. All forms are soluble in water. All are noncombustible. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in the production of rayon, as a feed supplement, and as a fertilizer ingredient.; Liquid; Dry Powder; Other Solid; Liquid, Other Solid; Dry Powder, Pellets or Large Crystals; Pellets or Large Crystals; Colorless crystals. [HSDB]; COLOURLESS HYGROSCOPIC CRYSTALS.
• Pictograms: Corrosive; Irritant; Environmental Hazard
• Related CAS: 7446-20-0 (heptahydrate); 23713-49-7 (Parent)
• solubility: Solubility: 54.480 lb/100 lb water /Heptahydrate/; 57.7 g/100 g water at 25 °C; In water solubility, 101 g/100 g water at 70 °C; Solubility in water, g/100ml at 20Â °C: 22 (good)
• Synonyms: Biolectra Zink; Biosanzink; Bonazen; Bufopto Zinc Sulfate; Complexonat; Honny Fresh 10P; Kreatol; Op-Thal-Zin; Optraex; Solvazinc; Solvezink; Sulfuric Acid Zinc Salt; Verazinc; White Vitriol; Z-Span; Zinc Sulfate; Zinc Sulfate (1:1); Zinc Sulfate (Zn

Description

Zinc sulfate (ZnSO₄) is a water-soluble, inorganic compound existing in anhydrous, heptahydrate (ZnSO₄·7H₂O), and monohydrate (ZnSO₄·H₂O) forms. It is synthesized via the reaction of zinc with sulfuric acid or through substitution in copper sulfate solutions. Industrially, it is utilized in agriculture as a fertilizer, in healthcare as a dietary supplement, and in manufacturing for rayon production and metal coatings .

Preparation Methods

Synthetic Routes and Reaction Conditions: Zinc sulfate can be synthesized through several methods:

Reaction with Sulfuric Acid: Zinc metal or zinc oxide reacts with sulfuric acid to produce zinc sulfate. The reaction with zinc metal is as follows: [ \text{Zn} + \text{H}_2\text{SO}_4 + 7\text{H}_2\text{O} \rightarrow \text{ZnSO}_4 \cdot 7\text{H}_2\text{O} + \text{H}_2 ] The reaction with zinc oxide is: [ \text{ZnO} + \text{H}_2\text{SO}_4 + 6\text{H}_2\text{O} \rightarrow \text{ZnSO}_4 \cdot 7\text{H}_2\text{O} ]

Reaction with Zinc Carbonate: Zinc carbonate reacts with sulfuric acid to form zinc sulfate, water, and carbon dioxide: [ \text{ZnCO}_3 + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{O} + \text{CO}_2 ]

Industrial Production Methods: In industrial settings, zinc sulfate is produced by treating zinc-containing materials (such as zinc ores or zinc oxide) with sulfuric acid. The resulting solution is then evaporated to crystallize the zinc sulfate heptahydrate .

Types of Reactions:

Oxidation-Reduction Reactions: Zinc sulfate can participate in redox reactions, where zinc can be reduced or oxidized depending on the reaction conditions.

Substitution Reactions: Zinc sulfate can undergo substitution reactions, where the sulfate ion can be replaced by other anions in solution.

Common Reagents and Conditions:

Sulfuric Acid: Used in the synthesis of zinc sulfate from zinc metal, zinc oxide, or zinc carbonate.

Water: Essential for the crystallization of zinc sulfate heptahydrate.

Major Products:

Zinc Sulfate Heptahydrate: The most common form of zinc sulfate, used in various applications.

Hydrogen Gas: Produced as a byproduct in the reaction with zinc metal

Chemistry:

Catalysis: Zinc sulfate is used as a catalyst in various chemical reactions.

Electroplating: It serves as an electrolyte in zinc electroplating processes.

Biology:

Nutritional Supplement: Zinc sulfate is used to treat and prevent zinc deficiency in humans and animals.

Agriculture: It is used as a micronutrient in fertilizers to promote plant growth and increase crop yields

Medicine:

Topical Astringent: Zinc sulfate is used in topical formulations to treat skin conditions.

Oral Rehydration Therapy: It is used in combination with oral rehydration salts to treat diarrhea in children

Industry:

Rayon Production: Zinc sulfate acts as a coagulant in the production of rayon.

Pigment Production: It is a precursor to the pigment lithopone

Mechanism of Action

Zinc sulfate exerts its effects through several mechanisms:

Enzyme Cofactor: Zinc acts as a cofactor for over 70 different enzymes, including alkaline phosphatase and DNA polymerase.

Wound Healing: Zinc facilitates wound healing by promoting cell proliferation and protein synthesis.

Immune Function: It enhances immune function by supporting the production of antibodies and lymphocytes

Comparison with Similar Compounds

Table 1: Solubility of Zinc Compounds in DES

Compound	Solubility (g Zn/kg solvent)
Zinc sulfate	3.1–3.4
Zinc oxide	~0.001
Zinc sulfide	~0.001

Agricultural Efficacy

In biofortification, foliar zinc sulfate application increases grain zinc content by 49–52 mg/kg , outperforming edaphic (soil) applications of other zinc sources. Its solubility enables rapid absorption, making it ideal for arid regions where soil zinc fixation limits availability .

Table 2: Zinc Biofortification Efficiency

Application Method	Zinc Content Increase (mg/kg)
Foliar (ZnSO₄)	49.29–52.34
Edaphic (ZnO)	<40 (inferior to ZnSO₄)

Table 3: Comparative Absorption of Zinc Forms

Compound	Relative Absorption	Cost Efficiency
Zinc sulfate	High	High
Zinc oxide	Low	Moderate
Zinc methionine	Very High	Low

Chemical Interactions and Stability

Zinc sulfate exhibits faster association rates (kₐ) with proteins like lysozyme compared to zinc chloride, gluconate, and lactate. However, zinc chloride shows higher binding affinity (K_D = 0.1–0.5 μM) due to stronger electrostatic interactions .

Toxicity and Environmental Impact

Inhalation studies show zinc sulfate and nitrate similarly exacerbate respiratory infections in mice, increasing mortality by 40–50% at 2.5 mg/m³ . Environmental hazards include aquatic toxicity (LC50 < 10 mg/L for fish), necessitating controlled disposal .

Hydrated Forms: Monohydrate vs. Heptahydrate

Zinc sulfate monohydrate (ZnSO₄·H₂O) offers enhanced stability and lower hygroscopicity than the heptahydrate form, making it preferable for dry formulations in animal feed and fertilizers. The heptahydrate, though cheaper, requires stringent moisture control during storage .

Q & A

Q. What experimental design considerations are critical when studying zinc sulfate's role in agricultural or biochemical systems?

When designing experiments involving zinc sulfate, researchers must define objectives (e.g., nutrient efficacy, toxicity thresholds) and select appropriate factorial designs. For example, a 2×4×4 factorial design can evaluate interactions between zinc sulfate rates, soil conditions, and crop yields . In biochemical contexts, Plackett-Burman (P-B) designs efficiently screen variables like zinc sulfate concentration, pH, and temperature to optimize enzyme activity or microbial growth . Always include triplicates and controls (e.g., no-zinc treatments) to account for variability.

Q. How can researchers assess zinc sulfate's bioavailability in plant nutrition studies?

Adopt hydroponic or soil-based trials with graded zinc sulfate applications. Measure uptake via atomic absorption spectroscopy (AAS) or inductively coupled plasma mass spectrometry (ICP-MS). Key variables include soil pH (affects Zn solubility), root exudates, and competing ions (e.g., Fe²⁺). Marschner’s Mineral Nutrition of Higher Plants recommends using chelating agents (e.g., EDTA) to mimic rhizosphere conditions and isolate zinc-specific effects .

Q. What analytical methods are recommended for quantifying zinc sulfate purity in synthesized samples?

Use gravimetric analysis (precipitation as Zn(OH)₂) or titration with EDTA. For trace impurities (e.g., Cd²⁺), combine AAS with ion chromatography. Pharmacopeial standards specify dissolution protocols and colorimetric tests (e.g., sodium sulfide for sulfide detection) . Always validate methods with certified reference materials (CRMs) and report detection limits.

Advanced Research Questions

Q. How should researchers resolve contradictions in zinc sulfate's dose-response relationships across studies?

Contradictions often arise from confounding variables (e.g., soil organic matter, microbial activity). Apply meta-analysis tools (e.g., PRISMA guidelines) to aggregate data and identify moderators. For instance, in Cd removal studies, conflicting optimal zinc sulfate doses (3:1 vs. 4:1 Zn:Cd ratios) may reflect differences in slurry pH or reaction time . Use sensitivity analysis in computational models (e.g., Monte Carlo simulations) to quantify uncertainty.

Q. What advanced statistical approaches are suitable for optimizing zinc sulfate-based processes (e.g., impurity removal)?

Response Surface Methodology (RSM) with Central Composite Design (CCD) is ideal for multi-variable optimization. For example, in Cd removal from zinc sulfate slurries, CCD can model interactions between zinc powder dosage (200 mesh), temperature (45–65°C), and reaction time (10–30 min), with ANOVA validating model significance . Fractional factorial designs are also effective for screening >5 variables (e.g., ion ratios, nutrient interactions) .

Q. How can in vivo studies using zinc sulfate (e.g., olfactory neuron ablation) ensure methodological rigor?

In murine models, standardize zinc sulfate administration (e.g., 3% solution, 20 µl/naris) and control for anesthesia effects (e.g., isoflurane concentration). Include sham-treated groups (e.g., saline) and monitor recovery timelines (e.g., neuronal regeneration at 10–16 days post-inoculation). Survival rates and organ weight ratios (e.g., spleen-to-body) are critical endpoints . Use BSL3 protocols for pathogen-related studies to ensure biosafety.

Methodological Best Practices

Q. What are the reporting standards for zinc sulfate experiments in peer-reviewed journals?

• Experimental Section : Detail synthesis protocols (e.g., autoclave conditions: 121°C, 15 lbs, 15 min) and characterization data (e.g., XRD for crystallinity). For biological studies, specify strain/vendor (e.g., K18-hACE2 mice from Jackson Laboratory) .
• Data Reproducibility : Provide raw data (e.g., triplicate AAS readings) in supplementary materials. Follow Beilstein Journal guidelines to avoid duplicating figures/tables in text .
• Ethical Compliance : For human/animal studies, submit Institutional Review Board (IRB) approvals and cite relevant checklists (e.g., EQUATOR Network) .

Q. How should researchers address zinc sulfate's environmental impact in experimental frameworks?

Integrate life-cycle assessment (LCA) metrics, such as leaching potential (via column tests) and ecotoxicity (e.g., Daphnia magna bioassays). In industrial contexts (e.g., Lingwu Hengye’s Cd removal process), evaluate waste streams and energy consumption during evaporation/crystallization .

Case Studies and Data Contradictions

Q. Why do zinc sulfate’s effects on pathogen resistance vary between plant species?

Variability may stem from genetic differences in zinc transporters (e.g., ZIP family proteins) or pathogen virulence factors. A 2023 study found that zinc sulfate reduced Fusarium wilt in tomatoes but exacerbated blight in potatoes due to pH-driven Zn²⁺-Cu²⁺ antagonism . Mitigate this by pairing zinc sulfate with micronutrient adjustments.

Q. How can conflicting results in zinc sulfate’s antiviral efficacy be reconciled?

In SARS-CoV-2 studies, zinc sulfate’s efficacy depends on delivery timing (prophylactic vs. therapeutic) and cellular uptake rates. Murine models showed 61.5% survival with pre-infection intranasal dosing but no benefit post-infection . Use pharmacokinetic modeling (e.g., PK-Sim) to optimize dosing windows.

Future Research Directions

Q. What gaps exist in understanding zinc sulfate’s role in microbiome modulation?

Few studies explore its impact on soil or gut microbiomes. Proposed approaches include metagenomic sequencing (16S rRNA) and metabolomics to identify zinc-sensitive taxa and functional pathways (e.g., siderophore production) .

Q. How can computational tools enhance zinc sulfate research?

Machine learning (e.g., random forest) can predict optimal formulations for agricultural or pharmaceutical use. Molecular dynamics simulations may clarify Zn²⁺ binding mechanisms in enzymes or receptors .